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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of Desethylatrazine-d7, a deuterated
isotopologue of the atrazine metabolite. The following procedural guidance is designed to be a
preferred resource for laboratory safety and chemical management.

Chemical and Physical Properties

Property Value Reference
Chemical Formula C6H3D7CINS [1]

CAS Number 1216649-31-8 [1]
Molecular Weight 187.63 g/mol [1][2]
Physical State Solid [1]
Appearance White to off-white solid

Melting Point 132 -134 °C (270 - 273 °F)

Water Solubility 3.2¢g/L

Hazard Identification and Safety Precautions

Desethylatrazine-d7 is classified with the following hazards:
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e Acute Toxicity (Oral): Category 4

o Acute Toxicity (Inhalation): Category 4

e Serious Eye Irritation: Category 2

o Skin Sensitization: Category 1

o Specific Target Organ Toxicity (Repeated Oral Exposure): Category 2 (Heart)
e Hazardous to the Aquatic Environment (Acute and Chronic): Category 1
Signal Word: Warning

Hazard Statements:

Harmful if swallowed or inhaled.

Causes serious eye irritation.

May cause an allergic skin reaction.

May cause damage to organs (Heart) through prolonged or repeated exposure if swallowed.

Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

o Avoid breathing dust/fume/gas/mist/vapors/spray.

o Wear protective gloves/protective clothing/eye protection/face protection.
e Avoid release to the environment.

« If on skin: Wash with plenty of soap and water.

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.
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« If swallowed: Rinse mouth. Do NOT induce vomiting.
« If inhaled: Remove person to fresh air and keep comfortable for breathing.

Operational Plan for Handling Desethylatrazine-d7

A systematic approach to handling Desethylatrazine-d7 is crucial to minimize exposure and
ensure laboratory safety.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a dry and well-ventilated area at room temperature.
o Store away from incompatible materials.

2. Personal Protective Equipment (PPE):

The following PPE is mandatory when handling Desethylatrazine-d7:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile, neoprene).
Dispose of contaminated

gloves after use.

To prevent skin contact and

absorption.

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for

splash hazards.

To protect against eye irritation

from dust or splashes.

Skin and Body Protection

Impervious clothing, such as a

lab coat or disposable gown.

To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area or
under a laboratory fume hood.
If ventilation is inadequate, use
a NIOSH-approved respirator.
For unpacking non-plastic
containers, a respirator is

recommended.

To prevent inhalation of

harmful dust.

. Handling and Use:

All handling of Desethylatrazine-d7 should be conducted in a designated area, preferably

within a chemical fume hood to avoid dust formation and inhalation.

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

. Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.
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Avoid generating dust.

Carefully pick up the spilled material and place it in a suitable, closed container for disposal.

Clean the spill area thoroughly.

(62}

. First Aid Measures:

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at

least 15 minutes. Remove contact lenses if
Eye Contact ) o

present and easy to do. Continue rinsing. Seek

medical attention.

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation persists.

Move the person to fresh air. If not breathing,

Inhalation ) o o ) ]
give artificial respiration. Seek medical attention.
Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

6. Disposal Plan:

Dispose of Desethylatrazine-d7 and any contaminated materials as hazardous waste.

Contact a licensed professional waste disposal service for proper disposal.

Do not allow the product to enter drains or waterways, as it is very toxic to aquatic life.

Experimental Workflow

The following diagram outlines the standard workflow for the safe handling of
Desethylatrazine-d7 in a laboratory setting.
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Workflow for Safe Handling of Desethylatrazine-d7

Preparation Handling Post-Experiment

@—l—| Assess Hazards |—>| Don PPE |>H—| Weighing in Fume Hood |—>| Experimentation |>H> Decontaminate Workspace |—>| Doff PPE |—>

Waste Disposal |>—>@

Click to download full resolution via product page

Caption: Safe handling workflow for Desethylatrazine-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Desethylatrazine-d7]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-desethylatrazine-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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